5-(4-Tert-butylphenyl)-2-({[2-(4-propanoylpiperazin-1-yl)ethyl]amino}methylidene)cyclohexane-1,3-dione

Specification

• Molecular Formula: C26H37N3O3
• Molecular Weight: 439.6 g/mol
• IUPAC Name: 5-(4-tert-butylphenyl)-3-hydroxy-2-[2-(4-propanoylpiperazin-1-yl)ethyliminomethyl]cyclohex-2-en-1-one
• Standard InChI: InChI=1S/C26H37N3O3/c1-5-25(32)29-14-12-28(13-15-29)11-10-27-18-22-23(30)16-20(17-24(22)31)19-6-8-21(9-7-19)26(2,3)4/h6-9,18,20,30H,5,10-17H2,1-4H3
• Standard InChI Key: BTDIDRLUIWXEOV-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)N1CCN(CC1)CCN=CC2=C(CC(CC2=O)C3=CC=C(C=C3)C(C)(C)C)O

Introduction

5-(4-Tert-butylphenyl)-2-({[2-(4-propanoylpiperazin-1-yl)ethyl]amino}methylidene)cyclohexane-1,3-dione is a complex organic compound belonging to the cyclohexane derivatives class, specifically featuring a diketone functional group. Its molecular structure includes a piperazine moiety and a tert-butylphenyl group, which are crucial for potential interactions with biological targets, making it significant in medicinal chemistry.

Synthesis of 5-(4-Tert-butylphenyl)-2-({[2-(4-propanoylpiperazin-1-yl)ethyl]amino}methylidene)cyclohexane-1,3-dione

The synthesis of this compound typically involves multi-step reactions starting from simpler cyclohexane derivatives. The process may include hydrogenation steps to reduce double bonds or modify functional groups post-synthesis. The choice of solvents, temperature, and pressure are critical for optimizing the synthesis conditions.

Synthesis Steps

• Starting Materials: Cyclohexane derivatives are used as starting materials.

• Multi-Step Reactions: Involves several chemical transformations to introduce the piperazine and tert-butylphenyl groups.

• Hydrogenation: May be used to modify functional groups or reduce double bonds.

Chemical Reactivity and Mechanism of Action

The chemical reactivity of this compound is influenced by its functional groups, particularly the diketone and piperazine moieties. Understanding these reactions is crucial for modifying the compound to enhance its biological activity or specificity.

Potential Biological Targets

• Receptors: May interact with specific receptors due to its structural features.

• Enzymes: Could inhibit or modulate enzyme activity, contributing to its therapeutic potential.

Potential Applications

This compound has potential applications in medicinal chemistry, particularly in drug development. Continued research into its biological activity may reveal additional therapeutic uses.

Therapeutic Areas

• Neurological Disorders: Potential interactions with neurotransmitter systems.

• Inflammatory Conditions: Possible anti-inflammatory properties due to its structural features.

Characterization and Spectroscopic Analysis

Characterization involves collecting data on melting point, boiling point, and spectral characteristics such as IR and NMR. These analyses provide insights into the compound's physical and chemical properties.

Spectroscopic Techniques

• NMR (Nuclear Magnetic Resonance): Used to determine bond angles, lengths, and hybridization states.

• X-ray Crystallography: Provides information on the three-dimensional arrangement of atoms.

Future Research Directions

• Biological Assays: Conducting in vitro and in vivo studies to assess efficacy and safety.

• Structure Optimization: Modifying the compound to enhance its specificity and potency.